Cas no 66131-70-2 (N-ethylpyrimidin-2-amine)

N-Ethylpyrimidin-2-amine is a heterocyclic organic compound featuring a pyrimidine core substituted with an ethylamino group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals and agrochemicals. Its pyrimidine scaffold is known for contributing to binding interactions in biologically active molecules, making it valuable for drug discovery and development. The ethyl substitution enhances lipophilicity, potentially improving membrane permeability in bioactive derivatives. The compound’s stability and well-defined reactivity profile facilitate its use in nucleophilic substitution and metal-catalyzed coupling reactions. It serves as a key intermediate in the synthesis of more complex heterocyclic systems, offering utility in medicinal and materials chemistry research.

N-ethylpyrimidin-2-amine structure

Product Name:N-ethylpyrimidin-2-amine

CAS No:66131-70-2

MF:C₆H₉N₃

MW:123.155760526657

CID:396797

PubChem ID:12692691

Update Time:2025-06-07

N-ethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Pyrimidinamine, N-ethyl-
- 2-Pyrimidinamine, N-ethyl- (9CI)
- ETHYL-PYRIMIDIN-2-YL-AMINE
- N-ethylpyrimidin-2-amine
- 2-(ethylamino)pyrimidine
- 2-N-ethylaminopyrimidine
- 2-Pyrimidinamine,N-ethyl
- Aethyl-pyrimidin-2-yl-amin
- N-ethyl-2-Pyrimidinamine
- AKOS008922923
- AM101104
- 66131-70-2
- ethylaminopyrimidine
- SB57008
- SCHEMBL2488958
- F72205
- MFCD11120076
- F8881-7934
- DTXSID80507087
- CHEMBL1649893
- pyrimidine, 2-ethylamino-
- MDL： MFCD11120076
- Inchi： 1S/C6H9N3/c1-2-7-6-8-4-3-5-9-6/h3-5H,2H2,1H3,(H,7,8,9)
- InChI Key： ICFWLGYCUXWLGI-UHFFFAOYSA-N
- SMILES： N(C1N=CC=CN=1)CC

Computed Properties

Exact Mass: 123.08000
Monoisotopic Mass: 123.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 68.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 37.8Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 228.9±23.0 °C at 760 mmHg
Flash Point: 92.2±22.6 °C
PSA: 37.81000
LogP: 0.98140
Vapor Pressure: 0.1±0.5 mmHg at 25°C

N-ethylpyrimidin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-ethylpyrimidin-2-amine Pricemore >>

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